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Compound of Interest

Compound Name: 1-Ethylpiperidin-4-amine

Cat. No.: B1274934

An In-depth Technical Guide to the Handling and Safety of 1-Ethylpiperidin-4-amine
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive handling and safety information for 1-Ethylpiperidin-4-
amine (CAS No: 50534-45-7). The following sections detail the chemical's properties,
associated hazards, and the necessary precautions for its safe use in a laboratory or research
setting. All recommendations are based on available safety data sheets and general best
practices for handling hazardous chemicals.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 1-Ethylpiperidin-4-amine is
presented below. This data is essential for understanding its behavior and potential hazards.
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Property Value Source
Molecular Formula C7H1sN2 [1112]
Molecular Weight 128.22 g/mol [1][2]
Appearance Data not available

Density 0.898 g/cm? [1]
Flash Point 50.2 °C [1]
Boiling Point Data not available

Solubility Data not available [1]

Hazard Identification and Classification

1-Ethylpiperidin-4-amine is classified as a hazardous substance. The following table

summarizes its hazard classifications according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement
Skin Irritation 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Irritation 2 o
irritation
Specific target organ toxicity — 3 H335: May cause respiratory

single exposure

irritation

Acute Toxicity, Oral (potential)

4 (50% of notifications)

H302: Harmful if swallowed

Acute Toxicity, Dermal

(potential)

4 (50% of notifications)

H312: Harmful in contact with

skin

Acute Toxicity, Inhalation

(potential)

4 (50% of notifications)

H332: Harmful if inhaled

Skin Corrosion (potential)

1B (50% of notifications)

H314: Causes severe skin

burns and eye damage
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Source:[1][3]

Signal Word: Warning[1] or Danger[3] (depending on the concentration and supplier's
classification).

Toxicological Information

Detailed toxicological data for 1-Ethylpiperidin-4-amine, such as LD50 (Lethal Dose, 50%)
and LC50 (Lethal Concentration, 50%), are not readily available in the reviewed literature.[4]
Therefore, it is crucial to handle this compound with the assumption that it is toxic, especially
via oral, dermal, and inhalation routes, as suggested by some GHS classifications[3].

Safe Handling and Experimental Protocols

Adherence to strict safety protocols is mandatory when working with 1-Ethylpiperidin-4-
amine. The following is a generalized protocol for its safe handling.

4.1. Engineering Controls
o Work in a well-ventilated area, preferably within a chemical fume hood.[1]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[5]

4.2. Personal Protective Equipment (PPE)
e Eye and Face Protection: Wear chemical safety goggles and/or a face shield.[1]
» Skin Protection:

o Wear chemically resistant gloves (e.g., nitrile, neoprene).

o Wear a lab coat or chemical-resistant apron.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
aerosols or vapors, use a NIOSH-approved respirator with an appropriate cartridge.
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Personal Protective Equipment (PPE)

Safety Goggles/

must wear Face Shield
must wear Chemical-Resistant
Gloves
Researcher/
Scientist
must wear Lab Coat/
Apron

use as needed

Respirator
(if needed)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling 1-Ethylpiperidin-4-

amine.

4.3. Handling Procedures

e Preparation:
o Before starting any work, ensure all necessary PPE is worn correctly.
o Confirm that the chemical fume hood is functioning properly.

o Have spill control materials readily available.
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» Dispensing:

o

Ground and bond containers when transferring material to prevent static discharge.[6]

[¢]

Use spark-proof tools.[6]

[¢]

Avoid direct contact with the skin, eyes, and clothing.

[e]

Do not breathe vapors or mists.[1]
e Post-Handling:

o Wash hands thoroughly after handling the chemical.[1]

o Decontaminate all work surfaces.

o Ensure the container is tightly closed before returning to storage.[1]
Storage and Disposal
5.1. Storage
» Store in a cool, dry, and well-ventilated place.[1]
» Keep the container tightly closed.[1]
e Store locked up.[1]
o Keep away from heat, sparks, open flames, and other ignition sources.[7]
e Incompatible materials include strong oxidizing agents, acids, and bases.[8]
5.2. Disposal
» Dispose of waste in accordance with local, state, and federal regulations.
e Do not allow the chemical to enter the environment.[2]

o Contaminated packaging should be treated as hazardous waste.
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First-Aid and Emergency Procedures

Immediate action is required in case of exposure. The following diagram illustrates the routes of
exposure and the corresponding first-aid measures.

Routes of Exposure

Inhalation ‘ Skin Contact ‘ ‘ Eye Contact ‘ Ingestion ‘

/ First-Aid Measures \

Wash with plenty of water. Rinse cautiously with water for several minutes.
Remove contaminated clothing. Remove contact lenses if present.

Move to fresh air.
If not breathing, give artificial respiration.

Do NOT induce vomiting.
Rinse mouth.

Seek immediate medical advice/attention.

Click to download full resolution via product page
Caption: First-aid measures for different routes of exposure to 1-Ethylpiperidin-4-amine.
Detailed First-Aid Measures:

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If
breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.

[1]

¢ In Case of Skin Contact: Immediately wash the affected area with plenty of water. Remove
contaminated clothing and wash it before reuse. If skin irritation occurs, get medical advice.

[1]
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 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[1]

 If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[7]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Vapors may form explosive mixtures with air.[8] Hazardous decomposition
products can include nitrogen oxides, carbon monoxide, and carbon dioxide.[8]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[7]

Accidental Release Measures:

o Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Remove all sources of ignition. Avoid breathing vapors, mist, or gas.[7]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Methods for Cleaning Up: Absorb with an inert material (e.g., sand, vermiculite) and place in
a suitable, closed container for disposal.[6]

This technical guide is intended to provide essential safety information. It is not a substitute for
a thorough risk assessment and adherence to all applicable safety regulations. Always consult
the most recent Safety Data Sheet from your supplier before using this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

